8-(Cyclohexylamino)-3-methyl-7-[(2-methylphenyl)methyl]purine-2,6-dione

• IUPAC Name: 8-(cyclohexylamino)-3-methyl-7-[(2-methylphenyl)methyl]purine-2,6-dione
• InChI: InChI=1S/C20H25N5O2/c1-13-8-6-7-9-14(13)12-25-16-17(24(2)20(27)23-18(16)26)22-19(25)21-15-10-4-3-5-11-15/h6-9,15H,3-5,10-12H2,1-2H3,(H,21,22)(H,23,26,27)
• InChI Key: XKXDZYJPJHNRCT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CN2C3=C(N=C2NC4CCCCC4)N(C(=O)NC3=O)C
• Molecular Formula: C20H25N5O2
• Molecular Weight: 367.4 g/mol

Description

8-(Cyclohexylamino)-3-methyl-7-[(2-methylphenyl)methyl]purine-2,6-dione, commonly known as CX5461, is a small molecule inhibitor of RNA polymerase I transcription initiation. It has gained attention in recent years due to its potential as a cancer therapeutic agent, particularly in the treatment of solid tumors.

Scientific Research Applications

Antidepressant Properties

8-(Cyclohexylamino)-3-methyl-7-[(2-methylphenyl)methyl]purine-2,6-dione has been investigated for its potential antidepressant properties. Research indicates that this compound exhibits significant antidepressant activity, particularly at a specific dosage. Such findings highlight its potential in the field of mental health and pharmacology for treating depression (Khaliullin et al., 2017).

Synthesis Techniques

Advancements in the synthesis of this compound and related structures have been a focus of research. Studies have described methods for producing 8-(Cyclohexylamino)-3-methyl-7-[(2-methylphenyl)methyl]purine-2,6-dione, offering insights into more efficient and potentially scalable synthesis processes, which are crucial for further pharmaceutical development and research applications (Simo et al., 1998).

Cardiovascular Activity

Research has also delved into the cardiovascular activity of related compounds, examining their potential effects on heart rate, arrhythmia, and blood pressure. These studies contribute to a broader understanding of the pharmacological profile of such compounds and their potential therapeutic applications in cardiovascular diseases (Chłoń-Rzepa et al., 2004).

Anticancer Properties

The exploration of anticancer properties in related purine-dione compounds is another significant area of research. Studies have been focused on designing, synthesizing, and evaluating these compounds for their effectiveness against various cancer cell lines, indicating their potential role in cancer therapy (Hayallah, 2017).

Analgesic Properties

Furthermore, research has been conducted to investigate the analgesic properties of related purine-dione derivatives. These studies are crucial for understanding the pain-relieving potential of these compounds and their possible use in developing new analgesic drugs (Zygmunt et al., 2015).